5-nitro-2,3-dihydro-1,2-benzothiazol-3-one
Overview
Description
5-Nitro-2,3-dihydro-1,2-benzothiazol-3-one (5-NBD-BT) is a heterocyclic compound with a wide range of applications in pharmaceuticals, biochemistry, and organic synthesis. It is a versatile building block for the synthesis of a variety of organic compounds, including drugs, dyes, and fragrances. 5-NBD-BT is also used as a reagent in the synthesis of several biologically active compounds, such as antibiotics, antifungals, and anti-tumor agents. In addition, it is a useful tool for the study of biochemical and physiological processes in cells.
Scientific Research Applications
5-nitro-2,3-dihydro-1,2-benzothiazol-3-one has a variety of scientific research applications. It is used as a biochemical reagent to study the structure and function of proteins, enzymes, and other biomolecules. It is also used as a tool to study the molecular mechanisms of signal transduction and cell signaling pathways. In addition, 5-nitro-2,3-dihydro-1,2-benzothiazol-3-one is used to study the pharmacological properties of drugs, including their absorption, distribution, metabolism, and excretion.
Mechanism of Action
The mechanism of action of 5-nitro-2,3-dihydro-1,2-benzothiazol-3-one is not fully understood. However, it is thought to interact with proteins and enzymes in cells, resulting in changes in their structure and function. It is also thought to interact with cell signaling pathways, resulting in changes in gene expression and cellular metabolism. In addition, 5-nitro-2,3-dihydro-1,2-benzothiazol-3-one can interact with drug molecules, resulting in changes in their pharmacological properties.
Biochemical and Physiological Effects
5-nitro-2,3-dihydro-1,2-benzothiazol-3-one has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cytochrome P450 and acetylcholinesterase. It has also been shown to inhibit the activity of several proteins, including histone deacetylases and cyclin-dependent kinases. In addition, 5-nitro-2,3-dihydro-1,2-benzothiazol-3-one has been shown to modulate the expression of several genes, including those involved in cell cycle progression and apoptosis.
Advantages and Limitations for Lab Experiments
The use of 5-nitro-2,3-dihydro-1,2-benzothiazol-3-one in laboratory experiments has several advantages. It is a relatively simple and cost-effective reagent to synthesize and use. It is also a highly versatile reagent, with a wide range of applications in biochemical and physiological studies. However, there are some limitations to its use. It is not very stable in aqueous solutions and can be degraded by light and heat. In addition, it can interact with other molecules in the sample, resulting in false or misleading results.
Future Directions
The future of 5-nitro-2,3-dihydro-1,2-benzothiazol-3-one is promising. It is a highly versatile reagent with a wide range of potential applications in biochemical and physiological studies. It can be used to study the structure and function of proteins, enzymes, and other biomolecules, as well as the molecular mechanisms of signal transduction and cell signaling pathways. It can also be used to study the pharmacological properties of drugs, including their absorption, distribution, metabolism, and excretion. In addition, 5-nitro-2,3-dihydro-1,2-benzothiazol-3-one can be used to modulate gene expression and cellular metabolism. Finally, it can be used to develop novel drugs, dyes, and fragrances.
Synthesis Methods
5-nitro-2,3-dihydro-1,2-benzothiazol-3-one can be synthesized from nitrobenzene by a two-step process. First, nitrobenzene is reacted with sodium hydroxide to form sodium nitrite. The sodium nitrite is then reacted with thiourea to form 5-nitro-2,3-dihydro-1,2-benzothiazol-3-one. This process is known as the “nitrobenzene-thiourea synthesis” and is a simple and cost-effective method for the synthesis of 5-nitro-2,3-dihydro-1,2-benzothiazol-3-one.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-nitro-2,3-dihydro-1,2-benzothiazol-3-one involves the nitration of 2,3-dihydro-1,2-benzothiazol-3-one followed by reduction of the nitro group to an amino group and subsequent diazotization and coupling with nitrous acid to form the final product.", "Starting Materials": [ "2,3-dihydro-1,2-benzothiazol-3-one", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Sodium acetate", "Acetic acid" ], "Reaction": [ "Nitration of 2,3-dihydro-1,2-benzothiazol-3-one with a mixture of nitric acid and sulfuric acid to form 5-nitro-2,3-dihydro-1,2-benzothiazol-3-one", "Reduction of the nitro group to an amino group using sodium hydroxide and hydrogen gas", "Diazotization of the amino group with nitrous acid generated in situ from sodium nitrite and hydrochloric acid", "Coupling of the diazonium salt with sodium acetate and acetic acid to form 5-nitro-2,3-dihydro-1,2-benzothiazol-3-one" ] } | |
CAS RN |
4337-52-4 |
Product Name |
5-nitro-2,3-dihydro-1,2-benzothiazol-3-one |
Molecular Formula |
C7H4N2O3S |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
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